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Compound of Interest

Compound Name: Sauvagine

Cat. No.: B013155 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory materials is paramount. This document provides essential, immediate safety and

logistical information for the handling of Sauvagine, a neuropeptide from the corticotropin-

releasing factor (CRF) family.[1] Adherence to these guidelines is critical for minimizing risk and

ensuring a safe laboratory environment.

Understanding the Compound: Sauvagine
Sauvagine is a 40-amino-acid neuropeptide originally isolated from the skin of the frog

Phyllomedusa sauvagii.[1][2][3] It is a mammalian corticotropin-releasing factor (CRF) agonist

and is known to have pharmacological effects on the cardiovascular system, endocrine glands,

and diuresis.[2]

Chemical and Physical Properties:

Property Value

Molecular Formula C202H346N56O63S

Molecular Weight 4599.35 g/mol

CAS Number 74434-59-6

Appearance Powder or liquid

Purity >97%
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Source: BioCrick Material Safety Data Sheet, PubChem[4][5]

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Material Safety Data Sheet (MSDS), Sauvagine is not classified as a

hazardous substance.[5] However, as a matter of good laboratory practice, appropriate

personal protective equipment should always be worn when handling this or any chemical.

Recommended Personal Protective Equipment:

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) conforming to EN

374.

To prevent skin contact.

Contaminated gloves should

be disposed of after use.

Eye/Face Protection

Safety glasses with side-

shields (conforming to EN166)

or a face shield.

To protect eyes from splashes

or dust.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

dusts are generated, a NIOSH

(US) or CEN (EU) approved

respirator may be necessary.

To avoid inhalation of the

powder form.

Source: LookChem, BioCrick Material Safety Data Sheet[5][6]

Handling and Storage Procedures
Proper handling and storage are crucial for maintaining the integrity of Sauvagine and

ensuring the safety of laboratory personnel.

Procedural Guidance for Handling:
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Avoid contact with skin, eyes, and clothing.[5]

Avoid inhalation and ingestion.[5]

Wash hands thoroughly after handling.[5]

Remove and wash contaminated clothing before reuse.[5]

Avoid the formation of dust and aerosols.

Storage Plan:

Long-term storage: Recommended at -20°C.[5]

Short-term storage: Can be stored at 2-8°C.[5]

Keep the container tightly closed in a dry and well-ventilated place.[5][6]

Materials to avoid: Strong oxidizing/reducing agents, strong acids/alkalis.[5]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.

Accidental Release Measures:

Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas.

Environmental precautions: Do not let the product enter drains.

Methods for cleaning up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

First Aid Procedures:
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Exposure Route First Aid Protocol

Inhalation

If inhaled, remove to fresh air. If breathing is

difficult, give oxygen. If breathing stops, give

artificial respiration.

Skin Contact
Flush with copious amounts of water. Remove

contaminated clothing and shoes.

Eye Contact

Check for and remove contact lenses. Flush

with copious amounts of water, assuring

adequate flushing by separating the eyelids with

fingers.

Ingestion
If swallowed, do NOT induce vomiting. Wash out

the mouth with copious amounts of water.

In all cases of exposure, it is advised to call a physician.[5]

Disposal Plan
Unused Sauvagine and its containers must be disposed of properly to prevent environmental

contamination.

Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

Contaminated packaging: Dispose of as unused product.

Experimental Workflow for Handling Sauvagine
The following diagram outlines the standard workflow for handling Sauvagine in a laboratory

setting, from reception to disposal, emphasizing safety at each step.
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Caption: Workflow for Safe Handling of Sauvagine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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